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Compound of Interest

Compound Name: Einecs 300-951-4

Cat. No.: B15189126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic characteristics of the
chemical compound identified by CAS number 93965-04-9. Due to the limited availability of
specific experimental data for this exact substance, this guide also incorporates information
from closely related and structurally similar fluorescent brightening agents, particularly
Fluorescent Brightener 28 (CAS 4404-43-7), to provide a more complete picture for research
and development purposes.

Core Chemical Identity and Properties

The compound registered under CAS 93965-04-9 is chemically identified as 4,4'-bis[[6-anilino-
4-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-ylJamino]stilbene-2,2'-disulfonic acid, ammonium
salt, compound with [(2-aminoethyl)-(2-hydroxyethyl)Jammonium.[1] It belongs to the class of
stilbene-based fluorescent whitening agents (FWAs), also known as optical brightening agents
(OBAS).

Molecular Structure:

While a 2D structure for the exact salt form of CAS 93965-04-9 is not readily available, the core
structure is based on the 4,4'-diaminostilbene-2,2'-disulfonic acid backbone, which is
symmetrically substituted with triazine rings.

Quantitative Data Summary:
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Specific physical and chemical properties for CAS 93965-04-9 are not widely reported.

However, the properties of the closely related Fluorescent Brightener 28 (CAS 4404-43-7),

which shares the same core molecular formula of C40H44N12010S2, are well-documented

and presented below for comparative purposes.[2][3][4] Researchers should treat these values

as estimates for CAS 93965-04-9 and verify them experimentally.

Property

Value (for Fluorescent Brightener 28, CAS
4404-43-7)

Molecular Formula

C40H44N12010S2

Molecular Weight 916.98 g/mol [3][4]
Appearance White to yellowish powder/solid
Melting Point >290 °C[4][5]

Solubility Soluble in water

Chemical Identifiers for CAS 93965-04-9:

Identifier Value

CAS Number 93965-04-9

EINECS No 300-951-4

Molecular Formula C44H61N15012S2[6]

Molecular Weight

1056.2 g/mol [6]

Mechanism of Action: Fluorescence

The primary characteristic of CAS 93965-04-9 and related stilbene-based compounds is their

ability to exhibit fluorescence. This phenomenon is the basis of their application as whitening or

brightening agents. The mechanism can be summarized as follows:

o Absorption of UV Light: The conjugated double bond system of the stilbene core, along with

the aromatic triazine side groups, allows the molecule to absorb light in the ultraviolet (UV)

region of the electromagnetic spectrum, typically between 340-380 nm.[7][8]
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» Excitation of Electrons: Upon absorbing a photon of UV light, an electron in the molecule is
promoted to a higher energy, excited singlet state.

 Vibrational Relaxation: The excited molecule rapidly loses some of its energy through non-
radiative vibrational relaxation.

e Emission of Visible Light (Fluorescence): The electron then returns to its ground state,
releasing the remaining energy as a photon of light. Due to the energy lost during vibrational
relaxation, the emitted photon has a longer wavelength (lower energy) than the absorbed UV
photon. This emitted light typically falls within the blue region of the visible spectrum (around
420-470 nm).[8]

e Perceived Whiteness: The emitted blue light counteracts any yellowish tinge in a material,
resulting in the perception of a brighter, whiter appearance.[8]
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Caption: Mechanism of action for stilbene-based fluorescent brighteners.

Experimental Protocols
General Synthesis of Stilbene-Triazine Fluorescent
Brighteners

While a specific protocol for CAS 93965-04-9 is not publicly available, the synthesis of related
stilbene-triazine compounds generally follows a multi-step nucleophilic substitution reaction.
The following is a generalized methodology based on published procedures for similar
molecules.
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Materials:

e 4.4'-Diaminostilbene-2,2'-disulfonic acid
e Cyanuric chloride

e Aniline

e Diethanolamine

e Sodium carbonate or other suitable base
o Water

e Ice

Hydrochloric acid
Procedure:

» First Condensation: A solution of cyanuric chloride in a suitable solvent is prepared and
cooled. An aqueous solution of 4,4'-diaminostilbene-2,2'-disulfonic acid is then added
dropwise while maintaining a low temperature (0-5 °C) and a neutral pH with the addition of
a base like sodium carbonate. This reaction substitutes one chlorine atom on two equivalents
of cyanuric chloride with the amino groups of the stilbene derivative.

o Second Condensation: The temperature of the reaction mixture is raised (typically to 20-30
°C), and aniline is added. The pH is maintained slightly acidic to neutral to facilitate the
substitution of the second chlorine atom on the triazine rings with the aniline.

o Third Condensation: Finally, the temperature is further increased (to around 90-100 °C), and
diethanolamine is added. The pH is adjusted to be slightly alkaline to promote the
substitution of the final chlorine atom on the triazine rings.

« Isolation and Purification: The reaction mixture is cooled, and the product is precipitated by
the addition of acid. The resulting solid is filtered, washed, and dried to yield the final
fluorescent brightener.
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Step 1: First Condensation

4,4'-Diaminostilbene-

2,2"-disulfonic acid Symie Clleie

Step 2: Second Condensation

Bis(dichlorotriazinyl)stilbene derivative Aniline

Step 3: Third Condensation

Bis(anilino-chlorotriazinyl)stilbene derivative Diethanolamine

\
Final Fluorescent Brightener
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Caption: General synthetic workflow for stilbene-triazine fluorescent brighteners.

Staining of Fungi for Fluorescence Microscopy

Stilbene-based fluorescent brighteners have a high affinity for chitin and cellulose in fungal cell
walls, making them excellent stains for visualizing fungi in clinical and environmental samples.
[7][9] The following is a general protocol for fungal staining.

Materials:
e Fungal specimen (e.qg., culture, tissue biopsy, skin scraping)
» Microscope slide and coverslip

 Staining solution (e.g., 0.1% w/v fluorescent brightener in a suitable buffer, potentially with
10% potassium hydroxide for tissue digestion)
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o Fluorescence microscope with a UV excitation filter (e.g., 340-380 nm) and a blue emission
filter (e.g., >420 nm)

Procedure:

o Sample Preparation: Place a small amount of the fungal specimen on a clean microscope
slide. If the sample is in a dense matrix (e.g., tissue), a drop of 10% potassium hydroxide
can be added to help clear the surrounding material. A smear can be made and heat-fixed if
desired.

o Staining: Add a drop of the fluorescent brightener staining solution to the specimen on the
slide.

 Incubation: Cover the specimen with a coverslip and allow it to incubate at room temperature
for 1-5 minutes. Incubation time may be extended for denser samples.

o Observation: Observe the slide under a fluorescence microscope using the appropriate filter
set. Fungal elements, such as hyphae and spores, will fluoresce brightly (typically blue-
white) against a dark background.[7][9]

Research Applications

The primary application of CAS 93965-04-9 and related compounds is as fluorescent whitening
agents in various industries, including:

» Textiles: To enhance the whiteness of natural and synthetic fibers.

e Pulp and Paper: To increase the brightness of paper products.

o Detergents: As an additive in laundry detergents to make clothes appear whiter and brighter.
In a research context, the fluorescent properties of these compounds are of significant interest:

» Mycology: As a fluorescent stain for the rapid and clear visualization of fungi in clinical and
environmental samples.[9][10][11]

» Cell Biology: Potentially as a fluorescent probe for studying processes involving chitin or
cellulose.
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» Materials Science: In the development of new fluorescent materials and polymers.[12]

Safety and Handling

Specific safety data for CAS 93965-04-9 is not readily available. Researchers should handle
this compound with care, following standard laboratory safety procedures. Based on data for
similar compounds, the following precautions are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

¢ Handling: Avoid creating dust. Use in a well-ventilated area.
» Storage: Store in a cool, dry place away from direct sunlight.

For detailed safety information, it is advisable to consult the Safety Data Sheet (SDS) from the
supplier.

This guide provides a foundational understanding of CAS 93965-04-9 for research purposes.
Due to the limited specific data, researchers are encouraged to perform their own analytical
characterization and to use the information on related compounds as a guideline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

